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Compound of Interest

Compound Name: Ac-YVAD-cmk

Cat. No.: B15606996

Ac-YVAD-cmk Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with detailed information, troubleshooting guides, and frequently asked questions
regarding the use of the caspase-1 inhibitor, Ac-YVAD-cmk.

Solubility Data

Ac-YVAD-cmk is a selective and irreversible inhibitor of caspase-1, crucial for studying
inflammasome activation, pyroptosis, and inflammatory responses.[1][2][3] Proper solubilization
is critical for experimental success. The solubility of Ac-YVAD-cmk can vary based on solvent
purity, temperature, and dissolution technique.
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. Molar
Concentration .
Solvent Concentration Notes

(mg/mL) (mM)

Hygroscopic DMSO
can significantly
impact solubility; use
newly opened,
anhydrous DMSO.[1]
DMSO 20 - 100 mg/mL 36.97 - 184.85 mM o
Sonication or gentle
warming (to 37°C) is
often recommended to
achieve maximum

solubility.[4][5]

Sonication is

DMF 10 mg/mL 18.48 mM
recommended.[3][4][5]

Low solubility in
PBS (pH 7.2) 0.25 mg/mL 0.46 mM
aqueous buffers.[3]

A common formulation
is 10% DMSO, 40%
PEG300, 5% Tween
80, and 45% Saline.

Solvents should be

In Vivo Formulation 3.3 mg/mL 6.1 mM

added sequentially.[4]

Frequently Asked Questions (FAQS)

Q1: How should | prepare a stock solution of Ac-YVAD-cmk?

A: It is highly recommended to prepare a concentrated stock solution in anhydrous Dimethyl
Sulfoxide (DMSO).[1] To ensure complete dissolution, especially at higher concentrations,
gentle warming to 37°C and/or sonication may be necessary.[4][5] For example, to prepare a
100 mg/mL stock in DMSO, ultrasonic assistance may be required.[1] Always use a high-purity,
anhydrous grade of DMSO, as the solvent is hygroscopic and absorbed water can reduce the
solubility of the compound.[1]
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Q2: My Ac-YVAD-cmk precipitated when | added it to my cell culture medium. What went
wrong and how can | fix it?

A: This is a common issue known as "solvent shift" precipitation. It occurs when a compound
dissolved in a high-concentration organic solvent (like DMSO) is diluted into an aqueous
solution (like cell culture media) where its solubility is much lower.

Troubleshooting Steps:

o Lower Final DMSO Concentration: Ensure the final concentration of DMSO in your culture
medium is non-toxic to your cells, typically below 0.5%.

o Use a Lower Stock Concentration: Preparing a less concentrated stock solution in DMSO
may help, although this will require adding a larger volume to your media.

e Optimize the Dilution Step: Add the stock solution dropwise into the pre-warmed (37°C)
culture medium while gently swirling.[6][7] This avoids localized high concentrations of the
compound that can trigger immediate precipitation.

o Check Media Components: Serum proteins in the media can sometimes help keep
compounds in solution, but interactions can be complex.[7]

Q3: How should | store Ac-YVAD-cmk powder and stock solutions?
A:

e Powder: The solid powder should be stored at -20°C for up to 3 years, protected from
moisture.[4]

e Stock Solutions: Once dissolved, aliquot the stock solution into single-use volumes to avoid
repeated freeze-thaw cycles.[1] Store these aliquots at -80°C for up to 6 months or at -20°C
for up to 1 month.[1]

Q4: What is the mechanism of action for Ac-YVAD-cmk?

A: Ac-YVAD-cmk is a cell-permeable tetrapeptide that acts as a potent and irreversible
inhibitor of caspase-1 (also known as IL-13 converting enzyme or ICE).[2][3] Caspase-1 is a
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key enzyme in the inflammasome signaling pathway. It is responsible for cleaving the
precursors of pro-inflammatory cytokines IL-13 and IL-18 into their mature, active forms.[2]
Caspase-1 also cleaves Gasdermin D (GSDMD), leading to the formation of pores in the cell
membrane and a form of inflammatory cell death called pyroptosis.[2] By irreversibly binding to
caspase-1, Ac-YVAD-cmk blocks these downstream events, exhibiting anti-inflammatory and
anti-pyroptotic effects.[2]

Experimental Protocols & Workflows

Protocol 1: Preparation of a 50 mM Stock Solution in
DMSO

o Preparation: Allow the vial of Ac-YVAD-cmk powder (M.Wt: 540.99 g/mol ) and a bottle of
anhydrous DMSO to equilibrate to room temperature.

o Calculation: To prepare 1 mL of a 50 mM stock solution, you will need 27.05 mg of Ac-
YVAD-cmk.

e Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the 27.05 mg of Ac-YVAD-
cmk.

e Solubilization: Cap the vial tightly and vortex thoroughly. If the compound does not fully
dissolve, sonicate the vial in a water bath for 5-10 minutes or warm it briefly to 37°C. Visually
inspect to ensure no particulates remain.

e Storage: Aliquot the clear solution into smaller, single-use volumes in sterile microcentrifuge
tubes. Store at -80°C for long-term use (up to 6 months).[1]
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Workflow for Ac-YVAD-cmk solution preparation and use.
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Protocol 2: In Vitro Caspase-1 Inhibition Assay in
Microglia

This protocol is adapted from a study on thrombin-activated microglia.[5][8]

Cell Plating: Plate microglia cells (e.g., 1x10° cells/well) in a suitable culture plate and allow
them to adhere overnight.

Pre-treatment: Prepare the desired final concentrations of Ac-YVAD-cmk (e.g., 40 uM and
80 uM) in pre-warmed complete culture medium.[5] Remember to include a vehicle control
(e.g., 0.1% DMSO).

Inhibition: Remove the old medium from the cells and add the medium containing Ac-YVAD-
cmk or the vehicle control.

Incubation: Incubate the cells for 1 hour at 37°C in a CO:z incubator to allow for cell
penetration of the inhibitor.[5]

Activation: Add the inflammatory stimulus (e.g., thrombin at a final concentration of 10 U/mL)
to the wells to activate the inflammasome.[5] Do not remove the inhibitor-containing medium.

Final Incubation: Incubate the cells for the desired experimental period (e.g., 24 hours).[5]

Analysis: Collect the cell supernatant and/or cell lysates to analyze caspase-1 activity, IL-
1[B/IL-18 levels (e.g., by ELISA or Western blot), or cell death (e.g., by LDH assay). High-
dose Ac-YVAD-cmk treatment has been shown to significantly reduce the protein levels of
active caspase-1 (p20) and mature IL-1p3/IL-18.[5]
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D-cmk in the inflammasome pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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